Cas no 2229658-29-9 (4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid)

• Product Name: 4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid
• CAS No: 2229658-29-9
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5804701
• PubChem ID: 165627679
• Update Time: 2025-10-28

4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid
• 2229658-29-9
• EN300-1788811

• Inchi： 1S/C12H13FO2/c1-12(2,11(14)15)8-7-9-3-5-10(13)6-4-9/h3-8H,1-2H3,(H,14,15)/b8-7+
• InChI Key： MRKAMKWIVOBCRV-BQYQJAHWSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid

Comprehensive Overview of 4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid (CAS No. 2229658-29-9)

4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid (CAS No. 2229658-29-9) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenyl and dimethylbutenoic acid structure, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and bioactive intermediates, aligning with the growing demand for fluorinated compounds in modern chemistry.

The structural motif of 4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid combines a fluorinated aromatic ring with an α,β-unsaturated carboxylic acid, making it a valuable candidate for click chemistry and covalent drug design. Recent studies highlight its utility in developing targeted therapies, particularly in oncology and inflammation, where fluorine substitution enhances metabolic stability and binding affinity. This aligns with the trending search queries like "fluorine in drug design" and "CAS 2229658-29-9 applications," reflecting industry interest.

From a synthetic perspective, CAS 2229658-29-9 serves as a precursor for high-value intermediates in asymmetric synthesis. Its dimethyl-substituted alkene moiety offers steric control, a feature often searched in "steric hindrance applications." The compound’s stability under physiological conditions also makes it relevant for prodrug development, a hot topic in bioconjugation research. Laboratories frequently inquire about "synthesis protocols for fluorophenyl derivatives," underscoring its practical importance.

Environmental and regulatory considerations further elevate the profile of 4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid. Unlike traditional halogenated compounds, its fluorine atom contributes to reduced toxicity, addressing the "green chemistry" trend. Analytical methods such as HPLC and LC-MS are commonly employed for its characterization, topics frequently searched alongside "CAS 2229658-29-9 purity analysis."

In conclusion, 4-(4-fluorophenyl)-2,2-dimethylbut-3-enoic acid exemplifies the convergence of innovation and sustainability in chemical research. Its multifaceted applications—from medicinal chemistry to material science—position it as a compound of enduring relevance, answering pressing queries like "emerging fluorinated building blocks" and "CAS 2229658-29-9 suppliers."